Cas no 79371-42-9 (Acetamide,N-(3-nitro-4-pyridinyl)-)

• Product Name: Acetamide,N-(3-nitro-4-pyridinyl)-
• CAS No: 79371-42-9
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 554863
• PubChem ID: 539636
• Update Time: 2025-05-25

Acetamide,N-(3-nitro-4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(3-nitro-4-pyridinyl)-
• N-(3-nitropyridin-4-yl)acetamide
• 3-Nitro-4-acetylaminopyridine
• 4-acetamido-3-nitropyridine
• 4-Pyridinamine,N-acetyl-3-nitro
• AKOS006282942
• AS-76353
• SB53956
• SCHEMBL9426306
• 4-Pyridinamine, N-acetyl-3-nitro-
• F81467
• FT-0687903
• YXAMTQAVAJACLQ-UHFFFAOYSA-N
• J-514272
• N-(3-Nitro-pyridin-4-yl)-acetamide
• DTXSID80337184
• 79371-42-9
• N-(3-Nitro-4-pyridinyl)acetamide #
• DB-101458

• Inchi： 1S/C7H7N3O3/c1-5(11)9-6-2-3-8-4-7(6)10(12)13/h2-4H,1H3,(H,8,9,11)
• InChI Key： YXAMTQAVAJACLQ-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CN=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 181.04900
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.4
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• PSA: 87.81000
• LogP: 1.54440

Acetamide,N-(3-nitro-4-pyridinyl)- Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： 24/25-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on Acetamide,N-(3-nitro-4-pyridinyl)-

Acetamide, N-(3-Nitro-4-Pyridinyl) - A Comprehensive Overview

The compound CAS No. 79371-42-9, commonly referred to as Acetamide, N-(3-Nitro-4-Pyridinyl), is a significant chemical entity in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of a pyridine ring substituted with a nitro group at the 3-position and an acetamide group at the 4-position, making it a versatile compound for further chemical modifications.

Recent studies have highlighted the importance of Acetamide, N-(3-Nitro-4-Pyridinyl) in medicinal chemistry. Researchers have explored its potential as a lead compound for drug development, particularly in the design of bioactive molecules. The nitro group at the 3-position imparts electron-withdrawing effects, which can influence the electronic properties of the molecule, making it suitable for interactions with biological targets. Additionally, the acetamide group at the 4-position introduces hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability.

The synthesis of CAS No. 79371-42-9 involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. The introduction of the nitro group is achieved through nitration reactions, while the acetamide group is introduced via acetylation. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of applications, Acetamide, N-(3-Nitro-4-Pyridinyl) has shown promise in materials science. Its structural features make it a candidate for use in polymer chemistry, where it can serve as a building block for functional polymers. Furthermore, its ability to act as a ligand in coordination chemistry has opened avenues for its use in catalysis and metalloorganic frameworks (MOFs). These applications underscore its versatility and importance in modern chemical research.

The environmental impact of CAS No. 79371-42-9 is another area of interest. Studies have been conducted to assess its biodegradability and toxicity under various conditions. Results indicate that under aerobic conditions, the compound exhibits moderate biodegradability, which is favorable for its safe disposal. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, Acetamide, N-(3-Nitro-4-Pyridinyl), with its unique structure and diverse applications, continues to be a focal point in chemical research. Its role as a versatile building block in organic synthesis and its potential contributions to medicinal and materials science highlight its significance in contemporary chemistry.